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Compound of Interest

Compound Name: Dimethylphosphinic acid

Cat. No.: B1211805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

dimethylphosphinic acid, tailored for laboratory and research and development

environments. The information is compiled from various safety data sheets and regulatory

guidelines to ensure a high standard of safety and operational excellence.

Chemical and Physical Properties
Dimethylphosphinic acid is an organophosphorus compound with the chemical formula

(CH₃)₂P(O)OH. A clear understanding of its physical and chemical properties is fundamental to

its safe handling.
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Property Value

CAS Number 3283-12-3

Molecular Formula C₂H₇O₂P

Molecular Weight 94.05 g/mol [1]

Appearance Solid

Melting Point 85-89 °C[1]

Boiling Point No data available

Solubility Soluble in water and organic solvents.[1]

Stability
Stable under recommended storage conditions.

[2]

Hazard Identification and Classification
Dimethylphosphinic acid is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[3]

[4]

Eye Irritation 2
H319: Causes serious eye

irritation[3][4]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation[3][4]

Signal Word: Warning[3][5]

Toxicological Data
Comprehensive toxicological data for dimethylphosphinic acid is limited in publicly available

literature. Much of the available information is qualitative or derived from structurally similar
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compounds.

Toxicity Endpoint Species Route Value

Acute Oral Toxicity

(LD50)
Rat Oral

No definitive data

available for

dimethylphosphinic

acid. One study on a

related compound,

methylphosphinic

acid, reported an

LD50 of 940 mg/kg.[6]

Acute Dermal Toxicity No data available

Acute Inhalation

Toxicity
No data available

Skin

Corrosion/Irritation
Rabbit Dermal

Non-irritant in one

study following OECD

Guideline 404.[7]

However, it is

classified as a skin

irritant.[3][4]

Serious Eye

Damage/Irritation

Classified as causing

serious eye irritation.

[3][4]

Respiratory or Skin

Sensitization
No data available

Germ Cell

Mutagenicity
No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Experimental Protocols
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Detailed experimental protocols for assessing the safety of chemicals are established by

organizations such as the Organisation for Economic Co-operation and Development (OECD).

The following are summaries of key protocols relevant to the hazards of dimethylphosphinic
acid.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test provides information on the potential for a substance to cause skin irritation or

corrosion.[2]

Test System: Healthy, young adult albino rabbits.

Methodology:

Approximately 24 hours before the test, the animal's back is clipped free of fur.

A dose of 0.5 g of the solid test substance is applied to a small area (approx. 6 cm²) of the

skin and covered with a gauze patch.[2]

The patch is secured with a semi-occlusive dressing for a 4-hour exposure period.[2]

After 4 hours, the patch and any residual test substance are removed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.[8]

Dermal reactions are scored according to a standardized grading system.[8]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.[1][9]

Test System: Healthy, young adult albino rabbits.

Methodology:
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A single dose of the test substance (0.1 mL for liquids or not more than 0.1 g for solids) is

instilled into the conjunctival sac of one eye of the animal.[4] The other eye serves as a

control.[1]

The eyelids are gently held together for about one second.

The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and

swelling at 1, 24, 48, and 72 hours after application.[1]

Ocular lesions are scored using a standardized system.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)
This in vitro test is widely used to assess the mutagenic potential of a chemical.

Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

a specific amino acid (e.g., histidine).

Methodology:

The bacterial tester strains are exposed to the test substance at various concentrations,

both with and without an exogenous metabolic activation system (S9 mix from rat liver).

The mixture is incubated and then plated on a minimal agar medium lacking the required

amino acid.

After a suitable incubation period, the number of revertant colonies (colonies that have

mutated back to being able to synthesize the amino acid) is counted.

A substance is considered mutagenic if it causes a concentration-related increase in the

number of revertant colonies compared to the negative control.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure a safe working environment.
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Personal Protective Equipment (PPE)
The following PPE should be worn when handling dimethylphosphinic acid:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[7]

Skin Protection:

Gloves: Handle with impervious gloves that have been inspected prior to use.[7] Use

proper glove removal technique.

Clothing: Wear a lab coat and other protective clothing as necessary to prevent skin

contact.

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate

or if dusts are generated.[10]

Engineering Controls
Work in a well-ventilated area.

Use a chemical fume hood for procedures that may generate dust or aerosols.

Storage
Store in a cool, dry, and well-ventilated place.[10]

Keep containers tightly closed when not in use.[10]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures
The following diagram outlines the initial first aid response in case of exposure.
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Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Give Artificial Respiration if Needed

Wash with Soap
and Plenty of Water

Rinse with Water
for at least 15 minutes

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

First Aid Response Workflow

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7]

Accidental Release Measures
The following workflow should be followed in the event of a spill.
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Spill Occurs

Evacuate Personnel
to Safe Areas

Ensure Adequate
Ventilation Wear Appropriate PPE

Prevent Further Leakage
(if safe to do so)

Cover with inert absorbent material
(e.g., sand, vermiculite)

and place in a suitable container
for disposal.

Prevent Entry into Drains
and Waterways

Dispose of Waste
in Accordance with
Local Regulations

Click to download full resolution via product page

Accidental Spill Response Workflow

Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Methods for Cleaning Up: Cover the powder spill with a plastic sheet or tarp to minimize

spreading. Take up mechanically and place in suitable, closed containers for disposal.[10]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: Hazardous combustion products may include carbon oxides and

phosphorus oxides.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

Disposal Considerations
Dispose of contaminated materials and waste in accordance with local, state, and federal

regulations. Do not allow the chemical to enter drains or waterways.

Ecotoxicological Information
Data on the ecotoxicity of dimethylphosphinic acid is very limited.

Endpoint Species Value

Toxicity to fish No data available

Toxicity to daphnia and other

aquatic invertebrates
Daphnia magna

48-hour EC50: 8.3 mg/L (in a

study on a substance following

OECD 202)[10]

Toxicity to algae No data available

Biodegradability

No data available. Standard

tests like OECD 301 can be

used to determine ready

biodegradability.[11]

This guide is intended to provide essential safety and handling information. It is not a substitute

for a thorough review of the Safety Data Sheet (SDS) provided by the supplier and adherence

to all institutional safety protocols. Always perform a risk assessment before starting any new

procedure involving this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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